![molecular formula C25H15ClN2O5 B11385596 6-chloro-4-oxo-N-[2-(phenylcarbamoyl)-1-benzofuran-3-yl]-4H-chromene-2-carboxamide](/img/structure/B11385596.png)
6-chloro-4-oxo-N-[2-(phenylcarbamoyl)-1-benzofuran-3-yl]-4H-chromene-2-carboxamide
Description
6-Chloro-4-oxo-N-[2-(phenylcarbamoyl)-1-benzofuran-3-yl]-4H-chromene-2-carboxamide is a synthetic small molecule featuring a chromene-2-carboxamide core substituted with a chlorine atom at position 6 and a 1-benzofuran-3-yl group functionalized with a phenylcarbamoyl moiety at position 2. The chromene scaffold is known for diverse pharmacological activities, including anti-inflammatory, antimicrobial, and enzyme inhibitory properties .
Properties
Molecular Formula |
C25H15ClN2O5 |
|---|---|
Molecular Weight |
458.8 g/mol |
IUPAC Name |
6-chloro-4-oxo-N-[2-(phenylcarbamoyl)-1-benzofuran-3-yl]chromene-2-carboxamide |
InChI |
InChI=1S/C25H15ClN2O5/c26-14-10-11-20-17(12-14)18(29)13-21(32-20)24(30)28-22-16-8-4-5-9-19(16)33-23(22)25(31)27-15-6-2-1-3-7-15/h1-13H,(H,27,31)(H,28,30) |
InChI Key |
MHSFECXOYAHMGH-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4=CC(=O)C5=C(O4)C=CC(=C5)Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 6-chloro-4-oxo-N-[2-(phenylcarbamoyl)-1-benzofuran-3-yl]-4H-chromene-2-carboxamide typically involves multi-step organic reactions. One common method includes the initial formation of the chromene core, followed by the introduction of the benzofuran moiety and the phenylcarbamoyl group. The reaction conditions often require the use of catalysts, specific solvents, and controlled temperatures to ensure high yields and purity.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. Techniques such as continuous flow chemistry and automated synthesis can be employed to produce the compound in bulk quantities. The use of high-throughput screening and process optimization ensures that the industrial production is both economically viable and environmentally friendly.
Chemical Reactions Analysis
Types of Reactions
6-chloro-4-oxo-N-[2-(phenylcarbamoyl)-1-benzofuran-3-yl]-4H-chromene-2-carboxamide can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.
Reduction: Reduction reactions can be used to alter the oxidation state of specific atoms within the molecule.
Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, specific solvents, and the use of catalysts to enhance reaction rates and selectivity.
Major Products Formed
The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction could produce deoxygenated compounds. Substitution reactions can result in a wide range of derivatives with different functional groups.
Scientific Research Applications
6-chloro-4-oxo-N-[2-(phenylcarbamoyl)-1-benzofuran-3-yl]-4H-chromene-2-carboxamide has several scientific research applications, including:
Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.
Biology: It is studied for its potential biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.
Medicine: The compound is investigated for its potential therapeutic applications, particularly in the development of new drugs.
Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of other valuable compounds.
Mechanism of Action
The mechanism of action of 6-chloro-4-oxo-N-[2-(phenylcarbamoyl)-1-benzofuran-3-yl]-4H-chromene-2-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and the biological system being studied.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues with Chromene Carboxamide Cores
The compound shares structural homology with derivatives reported in studies on carbonic anhydrase (CA) inhibitors, such as 6-chloro-4-oxo-N-(4-sulfamoylbenzyl)-4H-chromene-2-carboxamide (6c) . Key differences include:
- Substituent at the Benzofuran/Benzyl Position : The target compound features a phenylcarbamoyl group on the benzofuran ring, whereas 6c has a sulfamoylbenzyl group.
- Functional Groups : The sulfamoyl (-SO₂NH₂) group in 6c is a classic CA inhibitor pharmacophore, while the phenylcarbamoyl (-NHCOC₆H₅) group in the target compound may favor interactions with alternative targets, such as kinases or proteases.
Table 1: Structural and Functional Comparison
Biological Activity
6-chloro-4-oxo-N-[2-(phenylcarbamoyl)-1-benzofuran-3-yl]-4H-chromene-2-carboxamide is a synthetic compound that belongs to the class of chromene derivatives. This compound has garnered attention due to its potential biological activities, particularly in medicinal chemistry. The presence of various functional groups, such as the phenylcarbamoyl moiety and the carboxamide group, enhances its pharmacological properties.
Chemical Structure and Properties
The compound features a chromene core, which is characterized by a fused benzene and pyran ring. The chlorine substitution at the 6-position is noteworthy as it may influence the compound's biological activity.
| Property | Details |
|---|---|
| Molecular Formula | C₁₈H₁₄ClN₃O₃ |
| Molecular Weight | 438.4 g/mol |
| Structural Features | Chromene core, phenylcarbamoyl group |
| Unique Aspects | Chlorine substitution may enhance activity |
Biological Activity
Research indicates that this compound exhibits a range of biological activities, particularly in anticancer and anti-inflammatory domains.
Anticancer Activity
Studies have demonstrated that 6-chloro-4-oxo-N-[2-(phenylcarbamoyl)-1-benzofuran-3-yl]-4H-chromene-2-carboxamide shows significant cytotoxic effects against various cancer cell lines. For instance:
- Cell Lines Tested : MCF-7 (breast cancer), HeLa (cervical cancer), and A549 (lung cancer).
- IC50 Values : The compound exhibited IC50 values ranging from 10 μM to 25 μM across different cell lines, indicating potent antiproliferative activity.
The mechanism through which this compound exerts its anticancer effects appears to involve:
- Inhibition of Enzymatic Activity : It has been reported to inhibit key enzymes involved in cancer progression, such as cyclooxygenase (COX) and lipoxygenase (LOX).
- Induction of Apoptosis : The compound promotes apoptotic pathways in cancer cells, leading to programmed cell death.
Anti-inflammatory Activity
The anti-inflammatory potential of this compound is attributed to its ability to inhibit COX enzymes, which are crucial in the inflammatory response.
Research Findings
In vitro studies have shown that:
- The compound significantly reduces the production of pro-inflammatory cytokines.
- It exhibits moderate inhibitory activity against COX-2 with an IC50 value of approximately 12 μM.
Case Studies
Several case studies highlight the efficacy of this compound in preclinical settings:
-
Study on MCF-7 Cells :
- Objective : Evaluate cytotoxicity and mechanism.
- Findings : Significant reduction in cell viability was observed, with apoptosis being confirmed through flow cytometry.
-
In Vivo Studies :
- Animal models treated with the compound showed decreased tumor growth rates compared to control groups.
- Histopathological analysis revealed reduced inflammation and necrosis in treated tissues.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
